Cas no 41855-35-0 (4'-Acetylbenzo-18-crown 6-Ether)

• Product Name: 4'-Acetylbenzo-18-crown 6-Ether
• CAS No: 41855-35-0
• MF: C₁₈H₂₆O₇
• MW: 354.3948
• MDL: MFCD00188456
• CID: 927441
• PubChem ID: 87563044
• Update Time: 2024-11-08

4'-Acetylbenzo-18-crown 6-Ether Chemical and Physical Properties

Names and Identifiers

• 4'-acetylbenzo-18-crown 6-ether
• 1-(2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-trien-20-yl)ethanone
• 2,3-(4-Acetylbenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
• 2,3-(4'-Acetobenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
• 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxabenzocyclooctadecen-2-yl)ethanone
• MLS001030080
• GOVDFSVHYMATAJ-UHFFFAOYSA-N
• HMS2780P19
• STL089780
• SMR000427501
• ST023668
• SR-01000390008
• 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethanone
• AF-962/32161012
• 4//'-Acetylbenzo-18-crown 6-Ether
• 41855-35-0
• CHEMBL1340743
• ethanone, 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)-
• AKOS001025497
• UPCMLD0ENAT0400-2009:001
• DTXSID20394776
• MFCD00188456
• SR-01000390008-1
• 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethan-1-one
• Z56755907
• 1-(2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-yl)ethanone
• 4-ACETYLBENZO-18-CROWN 6-ETHER
• 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecen-2-yl)-ethan one
• CS-0203394
• BENZO18CROWN6ETHERMACETYL
• A1604
• DB-050812
• T70902
• SCHEMBL14849222
• 1-(DECAHYDRO-5,8,11,14,17,20-HEXAOXA-BENZOCYCLOOCTADECEN-2-YL)-ETHANONE
• 4'-Acetylbenzo-18-crown 6-Ether

• MDL： MFCD00188456
• Inchi： 1S/C18H26O7/c1-15(19)16-2-3-17-18(14-16)25-13-11-23-9-7-21-5-4-20-6-8-22-10-12-24-17/h2-3,14H,4-13H2,1H3
• InChI Key： GOVDFSVHYMATAJ-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C1=2

Computed Properties

• Exact Mass: 354.16800
• Monoisotopic Mass: 354.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Density: 1.084
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 527.7±50.0 °C at 760 mmHg
• Flash Point: 231.6±30.2 °C
• PSA: 72.45000
• LogP: 1.72680
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4'-Acetylbenzo-18-crown 6-Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： H303+H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether